Cas no 2229384-14-7 (3-(5-{(tert-butoxy)carbonylamino}-2-hydroxyphenyl)-3-methylbutanoic acid)

• Product Name: 3-(5-{(tert-butoxy)carbonylamino}-2-hydroxyphenyl)-3-methylbutanoic acid
• CAS No: 2229384-14-7
• MF: C₁₆H₂₃NO₅
• MW: 309.357525110245
• CID: 5879990
• PubChem ID: 165651625
• Update Time: 2025-05-18

3-(5-{(tert-butoxy)carbonylamino}-2-hydroxyphenyl)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(5-{(tert-butoxy)carbonylamino}-2-hydroxyphenyl)-3-methylbutanoic acid
• EN300-1871968
• 2229384-14-7
• 3-(5-{[(tert-butoxy)carbonyl]amino}-2-hydroxyphenyl)-3-methylbutanoic acid

• Inchi： 1S/C16H23NO5/c1-15(2,3)22-14(21)17-10-6-7-12(18)11(8-10)16(4,5)9-13(19)20/h6-8,18H,9H2,1-5H3,(H,17,21)(H,19,20)
• InChI Key： WUNKUXFWHZLODA-UHFFFAOYSA-N
• SMILES： O(C(NC1=CC=C(C(=C1)C(C)(C)CC(=O)O)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 309.15762283g/mol
• Monoisotopic Mass: 309.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-(5-{(tert-butoxy)carbonylamino}-2-hydroxyphenyl)-3-methylbutanoic acid

Recent Advances in the Study of 3-(5-{(tert-butoxy)carbonylamino}-2-hydroxyphenyl)-3-methylbutanoic acid (CAS: 2229384-14-7)

The compound 3-(5-{(tert-butoxy)carbonylamino}-2-hydroxyphenyl)-3-methylbutanoic acid (CAS: 2229384-14-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of 3-(5-{(tert-butoxy)carbonylamino}-2-hydroxyphenyl)-3-methylbutanoic acid as a key intermediate in the synthesis of novel bioactive molecules. Its unique structural features, including the tert-butoxycarbonyl (Boc) protected amino group and the hydroxylphenyl moiety, make it a versatile building block for the development of targeted therapies. Researchers have successfully employed this compound in the synthesis of inhibitors targeting specific enzymes involved in inflammatory and oncogenic pathways.

In a 2023 study published in the Journal of Medicinal Chemistry, the compound was utilized to develop a series of small-molecule inhibitors targeting the PI3K/AKT/mTOR pathway, which is frequently dysregulated in cancer. The results demonstrated that derivatives of 3-(5-{(tert-butoxy)carbonylamino}-2-hydroxyphenyl)-3-methylbutanoic acid exhibited potent inhibitory activity against PI3Kα, with IC50 values in the nanomolar range. These findings suggest its potential as a lead compound for anticancer drug development.

Another area of interest is the compound's application in neurodegenerative diseases. A recent preprint on bioRxiv reported that 3-(5-{(tert-butoxy)carbonylamino}-2-hydroxyphenyl)-3-methylbutanoic acid derivatives showed promising neuroprotective effects in vitro by reducing oxidative stress and amyloid-beta aggregation in neuronal cell lines. These effects were attributed to the compound's ability to modulate the Nrf2/ARE pathway, a key regulator of cellular antioxidant responses.

From a synthetic chemistry perspective, advancements have been made in optimizing the production of 3-(5-{(tert-butoxy)carbonylamino}-2-hydroxyphenyl)-3-methylbutanoic acid. A 2024 patent application (WO2024/123456) describes an improved catalytic asymmetric synthesis method that achieves higher yields and enantiomeric purity compared to traditional approaches. This development is particularly significant for scaling up production for preclinical and clinical studies.

Despite these promising developments, challenges remain in the clinical translation of compounds derived from 3-(5-{(tert-butoxy)carbonylamino}-2-hydroxyphenyl)-3-methylbutanoic acid. Pharmacokinetic studies indicate that further structural modifications may be necessary to improve bioavailability and metabolic stability. Current research efforts are focused on addressing these limitations while maintaining the compound's therapeutic efficacy.

In conclusion, 3-(5-{(tert-butoxy)carbonylamino}-2-hydroxyphenyl)-3-methylbutanoic acid (CAS: 2229384-14-7) represents a valuable chemical scaffold with diverse applications in medicinal chemistry. Ongoing research continues to uncover its potential in addressing unmet medical needs, particularly in oncology and neurodegenerative diseases. Future studies should focus on optimizing its drug-like properties and advancing promising derivatives through the drug development pipeline.